5-bromo-2-(methylsulfanyl)-N-pentylpyrimidine-4-carboxamide

• IUPAC Name: 5-bromo-2-methylsulfanyl-N-pentylpyrimidine-4-carboxamide
• InChI: InChI=1S/C11H16BrN3OS/c1-3-4-5-6-13-10(16)9-8(12)7-14-11(15-9)17-2/h7H,3-6H2,1-2H3,(H,13,16)
• InChI Key: FTNPQORMPVDCNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)C1=NC(=NC=C1Br)SC
• Molecular Formula: C11H16BrN3OS
• Molecular Weight: 318.24 g/mol

Description

The compound’s name suggests that it is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the base pyrimidine structure. The specific substituents (5-bromo, 2-methylsulfanyl, N-pentyl, and 4-carboxamide) would then be added through various reactions.

Molecular Structure Analysis

The molecular structure can be deduced from the name. It would have a pyrimidine core, with the various substituents attached at the specified positions.

Chemical Reactions Analysis

The reactivity of the compound would depend on the specific substituents. For example, the bromo group might make it a good candidate for further reactions via nucleophilic substitution.

Physical And Chemical Properties Analysis

Again, without specific data, we can only make educated guesses about the properties of this compound. For example, the presence of a carboxamide group might make it somewhat polar, and therefore soluble in polar solvents.

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound would be. If it’s intended as a drug, for example, the mechanism would depend on the specific biological target.

Safety and Hazards

As with any chemical, handling “5-bromo-2-(methylsulfanyl)-N-pentylpyrimidine-4-carboxamide” would require appropriate safety precautions. Without specific data, it’s hard to say what the exact hazards might be.

Future Directions

The potential uses and future directions for this compound would depend largely on its intended application. For example, if it’s being studied as a potential pharmaceutical, future work might involve in vitro and in vivo testing.